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Compound of Interest

Compound Name: Stiripentol

Cat. No.: B7819444

Technical Support Center: Optimizing Stiripentol
Dosage

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQSs) to optimize
stiripentol dosage and minimize drug interactions with other anti-seizure medications (ASMs).

Frequently Asked Questions (FAQSs)

FAQ 1: What is the primary mechanism of stiripentol's drug-drug interactions with other
ASMs?

Stiripentol's primary mechanism for drug-drug interactions is its potent inhibition of several
cytochrome P450 (CYP) enzymes, which are crucial for the metabolism of many ASMs.[1][2]
Stiripentol can also induce some of these enzymes, leading to complex interactions.[2] The
most significantly inhibited enzymes are CYP3A4, CYP2C19, and CYP1AZ2.[1] By inhibiting
these enzymes, stiripentol can increase the plasma concentrations of co-administered ASMs,
potentially leading to enhanced efficacy but also an increased risk of adverse effects.[1]

Diagram: Stiripentol's Influence on ASM Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Optimizing Stiripentol dosage to minimize drug
interactions with other ASMs]. BenchChem, [2025]. [Online PDF]. Available at:
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drug-interactions-with-other-asms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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